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Compound of Interest

Compound Name: 2-Ethoxy-2-methylpropanoic acid

Cat. No.: B1340074 Get Quote

2-Ethoxy-2-methylpropanoic Acid: A Technical
Overview
CAS Number: 15001-71-5

This technical guide provides a summary of the available information for 2-Ethoxy-2-
methylpropanoic acid. Due to the limited publicly accessible data specifically for this

compound, this document also includes information on structurally related molecules to offer

potential insights for researchers, scientists, and drug development professionals.

Physicochemical Properties
Quantitative data for 2-Ethoxy-2-methylpropanoic acid is sparse in the available literature.

The following table summarizes the basic molecular information. For comparison, properties of

the related compound 2-Ethoxypropanoic acid are also included where available.
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Property
2-Ethoxy-2-
methylpropanoic acid

2-Ethoxypropanoic acid

CAS Number 15001-71-5 53103-75-6

Molecular Formula C6H12O3 C5H10O3[1]

Molecular Weight 132.16 g/mol 118.13 g/mol [1]

Melting Point Data not available Data not available

Boiling Point Data not available Data not available

pKa Data not available Data not available

Solubility Data not available Data not available

Synthesis and Characterization
Detailed, peer-reviewed synthesis protocols specifically for 2-Ethoxy-2-methylpropanoic acid
are not readily available in the scientific literature. However, general synthetic routes for related

α-alkoxy carboxylic acids can be considered.

One potential conceptual pathway for the synthesis of 2-Ethoxy-2-methylpropanoic acid
could involve the ethoxylation of a suitable precursor followed by oxidation or hydrolysis. A

generalized workflow is depicted below.
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Conceptual Synthesis Workflow

Starting Material
(e.g., 2-Hydroxy-2-methylpropanoic acid ester)
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Ethoxylating Agent
(e.g., Ethyl iodide, Diethyl sulfate)

2-Ethoxy-2-methylpropanoic acid ester

Ester Hydrolysis

Hydrolysis
(Acid or Base catalyzed)

2-Ethoxy-2-methylpropanoic acid
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Caption: Conceptual synthesis workflow for 2-Ethoxy-2-methylpropanoic acid.
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Spectroscopic data (NMR, IR, MS) for 2-Ethoxy-2-methylpropanoic acid is not publicly

available. Researchers would need to perform their own analyses upon synthesis. For

reference, the proton NMR spectrum of the related compound 2-methylpropanoic acid shows

three distinct proton environments.[2] Similarly, the 13C NMR spectrum of 2-methylpropanoic

acid indicates three different carbon environments.[3]

Biological Activity and Potential Applications
There is a lack of specific data on the biological activity, mechanism of action, and

pharmacokinetic profile of 2-Ethoxy-2-methylpropanoic acid. However, the broader class of

α-alkoxy carboxylic acids has been investigated for various biological activities.

Some propanoic acid derivatives have been explored as dual PPARα/γ agonists, which are of

interest in the treatment of type 2 diabetes and dyslipidemia.[4][5] Additionally, α-hydroxy acids,

a related class of compounds, are known to modulate skin keratinization and have applications

in dermatology.[6]

The potential biological activities of 2-Ethoxy-2-methylpropanoic acid would need to be

determined through in vitro and in vivo screening assays. A general workflow for such an

investigation is outlined below.
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Biological Activity Screening Workflow

2-Ethoxy-2-methylpropanoic acid

In Vitro Assays
(e.g., Enzyme inhibition, Receptor binding, Cell proliferation)

Mechanism of Action Studies
(e.g., Western blot, qPCR, Reporter assays)

Active

In Vivo Models
(e.g., Animal models of disease)
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Caption: General workflow for investigating the biological activity of a novel compound.
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Experimental Protocols
Due to the absence of published research detailing specific experiments with 2-Ethoxy-2-
methylpropanoic acid, no detailed experimental protocols can be provided. Researchers

interested in this compound would need to adapt general protocols for the synthesis and

biological evaluation of small molecules.

For instance, a general procedure for the synthesis of related alkyl 2-methyl-2-

phenoxypropanoates involves the coupling of 2-methyl-2-phenoxy-propanoates with

substituted benzoyl chlorides via Friedel-Crafts acylation.[7]

Conclusion
2-Ethoxy-2-methylpropanoic acid (CAS 15001-71-5) is a chemical entity for which detailed

technical data is largely unavailable in the public domain. While its basic molecular formula and

weight are known, information regarding its physicochemical properties, specific synthesis

protocols, biological activity, and potential applications remains to be elucidated. Researchers

in the fields of medicinal chemistry and drug development may find the structural motif of

interest, and this guide provides a starting point by summarizing the limited available

information and suggesting potential avenues for investigation based on related compounds.

Further experimental work is required to fully characterize this molecule and determine its

potential utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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